![molecular formula C17H19N3O3S B2808525 (E)-3-cyclopropyl-5-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole CAS No. 1351664-31-7](/img/structure/B2808525.png)
(E)-3-cyclopropyl-5-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-cyclopropyl-5-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
(E)-3-cyclopropyl-5-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole compounds are synthesized through various chemical reactions and evaluated for their antimicrobial properties. For instance, a study demonstrated the synthesis of novel azetidinones with potential antimicrobial activities. The compounds were synthesized by condensation and cyclocondensation reactions, and their structures were confirmed through analytical and spectral data. These compounds exhibited antibacterial and antifungal activities upon evaluation (Prajapati & Thakur, 2014).
Biological Assessment and Molecular Docking
Another research focused on the in vitro biological assessment of 1,3,4-oxadiazole derivatives, which were synthesized combining multiple functionalities such as heterocyclic azinane, sulfonamide, and acetamide to enhance their bioactivity potential. The derivatives showed modest antibacterial potential and enzyme inhibition potential, supported by molecular docking and BSA binding studies to infer their interaction with serum albumin (Virk et al., 2023).
Anticancer Activities
The synthesis of 1,3,4-oxadiazolyl tetrahydropyridines and their evaluation as anticancer agents highlight the therapeutic potential of these compounds. Incorporating a tetrahydropyridine moiety into the 1,3,4-oxadiazole derivatives showed promising results against MCF-7 breast cancer cell lines, indicating moderate cytotoxicity and potential anticancer activities (Redda & Gangapuram, 2007).
Anticonvulsant Studies
Compounds derived from 1,3,4-oxadiazole have also been studied for their potential anticonvulsant activities. Synthesis and evaluation of thiazolidinone and azetidinone derivatives from the indole moiety demonstrated the potential of these compounds in anticonvulsant studies, suggesting a promising area for further research in developing new anticonvulsant drugs (Saini, 2018).
Mechanism of Action in Antibacterial Activities
Further research into sulfone derivatives containing 1,3,4-oxadiazole moieties revealed their mechanism of action in antibacterial activities against rice bacterial leaf blight. These studies highlighted the potential of such compounds in enhancing plant resistance to bacterial infections, demonstrating their broader application beyond human health (Shi et al., 2015).
Properties
IUPAC Name |
3-cyclopropyl-5-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S/c1-12-2-4-13(5-3-12)8-9-24(21,22)20-10-15(11-20)17-18-16(19-23-17)14-6-7-14/h2-5,8-9,14-15H,6-7,10-11H2,1H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWBVLVPRJGVOJJ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)N2CC(C2)C3=NC(=NO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CC(C2)C3=NC(=NO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.